Cas no 2228315-85-1 (methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate)

Methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate is a versatile intermediate in organic synthesis, particularly valuable in the pharmaceutical and agrochemical industries. Its structure, featuring a chloro-fluoropyridine moiety and a β-ketoester functional group, enables its use in constructing complex heterocyclic frameworks. The compound exhibits high reactivity in condensation and cyclization reactions, making it useful for synthesizing biologically active molecules. Its stability under standard storage conditions and compatibility with common organic solvents further enhance its utility in multistep synthetic routes. The presence of both electron-withdrawing and electron-donating substituents on the pyridine ring allows for selective functionalization, broadening its applicability in medicinal chemistry and material science.
methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate structure
2228315-85-1 structure
Product Name:methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate
CAS No:2228315-85-1
MF:C9H7ClFNO3
MW:231.608185052872
CID:5922980
PubChem ID:165966873
Update Time:2025-09-27

methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate
    • EN300-1977315
    • 2228315-85-1
    • Inchi: 1S/C9H7ClFNO3/c1-15-8(14)3-7(13)6-2-5(10)4-12-9(6)11/h2,4H,3H2,1H3
    • InChI Key: JNIMHLBJOCQAIJ-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(=C1)C(CC(=O)OC)=O)F

Computed Properties

  • Exact Mass: 231.0098489g/mol
  • Monoisotopic Mass: 231.0098489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 56.3Ų

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Additional information on methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate

Professional Introduction to Methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate (CAS No. 2228315-85-1)

Methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate, identified by its CAS number 2228315-85-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated pyridines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The< strong>methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate molecule exhibits a complex arrangement of functional groups, including an ester moiety and a pyridine ring with halogen atoms. This configuration not only enhances its reactivity but also opens up numerous possibilities for further chemical modifications. In recent years, there has been a growing interest in fluorinated pyridines due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. The< strong>CAS no. 2228315-85-1 compound is no exception and has been extensively studied for its potential in developing novel therapeutic agents.

One of the most compelling aspects of< strong>methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop new analogs with enhanced biological activity. For instance, studies have shown that derivatives of this compound exhibit promising effects in inhibiting certain enzymes and receptors involved in various diseases. The< strong>5-chloro-2-fluoropyridin-3-yl moiety, in particular, has been found to be crucial for achieving high selectivity and potency in drug candidates.

The< strong>fluoro substituent in the< strong>methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate molecule plays a critical role in modulating its pharmacological properties. Fluorine atoms are known to influence the electronic distribution of molecules, thereby affecting their interactions with biological targets. This has led to the development of fluorinated drugs that exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The< strong>CAS no. 2228315-85-1 compound is a prime example of how strategic incorporation of fluorine can enhance drug efficacy and safety.

In recent years, there have been several groundbreaking studies that highlight the potential of< strong>methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate. One notable study demonstrated its utility in the development of inhibitors for enzymes implicated in inflammatory diseases. The< strong>5-chloro and< strong>2-fluoro groups were found to be essential for achieving high binding affinity to the target enzyme, leading to potent anti-inflammatory effects. Another study explored the use of this compound in designing novel antiviral agents. The structural features of< strong>methyl 3-(5-chloro-2-fluoropyridin-3-yl)-3-oxopropanoate, particularly the ester group, were found to facilitate interactions with viral proteases, thereby inhibiting viral replication.

The synthesis of< strong>methyl 3-(5-chloro-2-fluoropyridin-3-yloxy)-propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only enhance the accessibility of this compound but also pave the way for the development of other fluorinated pyridine derivatives.

The pharmaceutical industry has taken note of the potential applications of< strong>methyl 3-(5-chloro-oxy)-propanoate. Several companies are actively engaged in research programs aimed at exploring new therapeutic uses for this compound and its derivatives. The versatility of this molecule makes it a valuable tool for medicinal chemists seeking to develop innovative drug candidates. As research continues to uncover new biological activities associated with fluorinated pyridines, compounds like< strong>methyl 3-(5-chloro-oxy)-propanoate are expected to play an increasingly important role in drug discovery.

The future prospects for< strong>methyl 3-(5-chlorofluoropyridine)-based compounds are promising, with ongoing studies focusing on their role in treating various diseases. Researchers are exploring new synthetic routes to improve accessibility and scalability, while also investigating novel biological targets where these compounds could exert therapeutic effects. The combination of computational modeling and experimental validation is being used to accelerate the discovery process.

In conclusion, methyl 3-(5-chlorofluoropyridine)-propanedioate (CAS No. 2228315) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as an intermediate in drug synthesis and its potential therapeutic benefits make it a cornerstone compound in modern medicinal research. As our understanding of fluorinated pyridines continues to grow, so too will their impact on developing next-generation therapeutics.

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